4-Chloro-6-(3,5-dimethylpiperidin-1-yl)-2-methylpyrimidine
Overview
Description
4-Chloro-6-(3,5-dimethylpiperidin-1-yl)-2-methylpyrimidine, also known as 4-Chloro-6-DMPM, is a pyrimidine derivative that is widely used in various scientific research applications. It has been used to study the mechanism of action of various compounds, to identify biochemical and physiological effects, and to explore the advantages and limitations of lab experiments.
Scientific Research Applications
Synthesis and Process Optimization
4-Chloro-6-(3,5-dimethylpiperidin-1-yl)-2-methylpyrimidine is an intermediate in the synthesis of various pharmaceuticals. A study by Guo Lei-ming (2012) on the synthesis of 4,6-dichloro-2-methylpyrimidine, a closely related compound, outlines a process involving acetamidine hydrochloride and dimethyl malonate, optimized through orthogonal tests for high yields. This compound is a critical intermediate for anticancer drugs like dasatinib, highlighting the compound's importance in medicinal chemistry research for developing potent therapeutic agents (Guo Lei-ming, 2012).
Anticancer and Anti-inflammatory Activities
Research on heterocyclic compounds synthesized from similar pyrimidine derivatives demonstrates significant anticancer, anti-inflammatory, and analgesic activities. A study conducted by Sondhi et al. (2001) explored the reactions of various diamines with isothiocyanato compounds, leading to the synthesis of derivatives with promising biological activities against several cancer cell lines. This study underscores the potential of pyrimidine derivatives, including those related to this compound, in developing new anticancer treatments (Sondhi et al., 2001).
Molecular Structure and Non-Covalent Interaction Studies
Investigations into non-covalent interactions within pyrimidine derivatives offer insights into their molecular behavior and potential applications. Zhang et al. (2018) synthesized 1-(4-chloromethylbenzoyl)-3-(4, 6-di-substituted pyrimidine-2-yl)thioureas to explore intramolecular interactions, contributing to the understanding of how these properties influence the compound's stability and reactivity. Such studies are crucial for designing drugs with targeted properties and improved efficacy (Zhang et al., 2018).
Antibacterial Activity
The antimicrobial properties of pyrimidine derivatives, including those structurally related to this compound, have been explored. Etemadi et al. (2016) synthesized a new class of 2-substituted-4-methyl-7,8-dihydro-5H-pyrimido[4,5-d]thiazolo[3,2-a]pyrimidines, demonstrating valuable antibacterial potential. This research highlights the compound's relevance in developing new antimicrobial agents to combat resistant bacterial strains (Etemadi et al., 2016).
Properties
IUPAC Name |
4-chloro-6-(3,5-dimethylpiperidin-1-yl)-2-methylpyrimidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18ClN3/c1-8-4-9(2)7-16(6-8)12-5-11(13)14-10(3)15-12/h5,8-9H,4,6-7H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIONKQWYQVKCLU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CN(C1)C2=CC(=NC(=N2)C)Cl)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.74 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.